Cas no 1214378-94-5 (Ethyl 4-Bromo-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-Bromo-2-(trifluoromethyl)benzoate
• CAS No: 1214378-94-5
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 3166746
• PubChem ID: 46311286
• Update Time: 2024-11-03

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-Bromo-2-(trifluoromethyl)benzoate
• CS-0195211
• 4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester
• ethyl4-bromo-2-(trifluoromethyl)benzoate
• MFCD14698181
• IDRJGROUCVPDJX-UHFFFAOYSA-N
• AKOS027425343
• 1214378-94-5
• AT30790

• MDL： MFCD14698181
• Inchi： 1S/C10H8BrF3O2/c1-2-16-9(15)7-4-3-6(11)5-8(7)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： IDRJGROUCVPDJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 295.966
• Monoisotopic Mass: 295.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters